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Compound of Interest

Compound Name: Ethanol-13C2

Cat. No.: B3068663 Get Quote

An In-depth Guide to the Commercial Availability, and Application of Doubly Labeled Ethanol in

Metabolic Research

For researchers, scientists, and drug development professionals, understanding the metabolic

fate of xenobiotics and their potential interactions with common substances like ethanol is

paramount. Stable isotope-labeled compounds are invaluable tools in these investigations, and

Ethanol-13C2 ([13CH3][13CH2]OH) offers a precise method for tracing the metabolic

pathways of ethanol. This technical guide provides a comprehensive overview of the

commercial suppliers of Ethanol-13C2, detailed experimental protocols for its use in metabolic

studies, and a discussion of its applications in drug development.

Commercial Availability and Supplier Specifications
Ethanol-13C2 is available from several reputable suppliers of stable isotopes. The products

are typically characterized by high isotopic and chemical purity, making them suitable for

sensitive analytical techniques such as mass spectrometry (MS) and nuclear magnetic

resonance (NMR) spectroscopy. Below is a summary of commercially available Ethanol-13C2.
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Supplier
Product
Name

CAS
Number

Isotopic
Purity
(atom %
13C)

Chemical
Purity

Available
Quantities

Sigma-

Aldrich
Ethanol-13C2 70753-79-6 ≥99% ≥99% (CP) 250 mg, 1 g

Cambridge

Isotope

Laboratories,

Inc.

Ethanol (1,2-

13C2, 99%)
70753-79-6 99% Not specified 0.5 g, 1 g

Eurisotop (a

subsidiary of

CIL)

ETHANOL

(1,2-13C2,

99%)

70753-79-6 99% ≥98%

0.5 g,

Packaged on

demand

CP Lab

Safety

Ethanol-

13C2, min 99

atom% 13C

70753-79-6 min 99% Not specified 250 mg

Santa Cruz

Biotechnolog

y

Ethanol-13C2 70753-79-6 Not specified Not specified
Inquire for

availability

Medical

Isotopes, Inc.
Ethanol-13C2 70753-79-6

Inquire for

specifications

Inquire for

specifications

Inquire for

availability

Omicron

Biochemicals,

Inc.

Not directly

listed, but

offers custom

synthesis of

13C labeled

compounds.

- Custom Custom Custom

IsoLife Not directly

listed, but

offers custom

synthesis of

13C labeled

- Custom Custom Custom

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3068663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


plant

products.

Metabolic Pathways of Ethanol
The metabolism of ethanol in the body primarily occurs in the liver through oxidative pathways.

Understanding these pathways is crucial for designing and interpreting metabolic tracing

studies using Ethanol-13C2. The primary enzymatic reactions involve alcohol dehydrogenase

(ADH) and aldehyde dehydrogenase (ALDH). A secondary pathway, the microsomal ethanol-

oxidizing system (MEOS), becomes more significant with chronic alcohol consumption.[1][2]

The metabolic cascade is as follows:

Ethanol to Acetaldehyde: In the cytoplasm of hepatocytes, ADH oxidizes ethanol to

acetaldehyde, a toxic intermediate. This reaction requires nicotinamide adenine dinucleotide

(NAD+) as a cofactor.[3][4]

Acetaldehyde to Acetate: Acetaldehyde is then rapidly converted to acetate in the

mitochondria by ALDH. This step also utilizes NAD+.[3][4]

Acetate to Acetyl-CoA: Acetate can then be converted to acetyl-CoA, which can enter the

citric acid cycle or be used in fatty acid synthesis.

The MEOS pathway, primarily involving the cytochrome P450 enzyme CYP2E1, also oxidizes

ethanol to acetaldehyde, particularly at higher ethanol concentrations.[1][2]

Below is a diagram illustrating the primary ethanol metabolism pathway.
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Caption: Primary metabolic pathway of Ethanol-13C2.

Experimental Protocols
The use of Ethanol-13C2 in metabolic studies requires careful experimental design and

execution. The following sections provide detailed methodologies for in vivo administration and

subsequent analysis of labeled metabolites by mass spectrometry and NMR spectroscopy.

In Vivo Administration and Sample Collection
This protocol outlines the steps for administering Ethanol-13C2 to a model organism and

collecting biological samples for analysis.

Materials:

Ethanol-13C2

Sterile saline solution (0.9% NaCl)

Animal model (e.g., mouse, rat)

Gavage needles or infusion pump

Blood collection tubes (e.g., EDTA-coated)

Centrifuge
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Liquid nitrogen or dry ice

-80°C freezer

Procedure:

Preparation of Dosing Solution: Prepare a sterile solution of Ethanol-13C2 in saline at the

desired concentration. The concentration will depend on the specific research question and

the animal model being used.

Animal Preparation: Acclimate the animals to the experimental conditions. Depending on the

study design, animals may be fasted to achieve a metabolic steady state.

Administration: Administer the Ethanol-13C2 solution to the animals. This can be done via

oral gavage for studies mimicking alcohol consumption or via intravenous infusion for precise

control over blood alcohol concentration.

Blood Sampling: Collect blood samples at predetermined time points post-administration. For

example, samples can be taken at 0, 15, 30, 60, 120, and 240 minutes.

Plasma/Serum Separation: Immediately after collection, centrifuge the blood samples to

separate plasma or serum.

Tissue Collection: At the end of the experiment, euthanize the animals and rapidly collect

tissues of interest (e.g., liver, brain, adipose tissue).

Quenching Metabolism: Immediately freeze the plasma/serum and tissue samples in liquid

nitrogen or on dry ice to quench all metabolic activity.

Storage: Store all samples at -80°C until analysis.

The following diagram illustrates a general workflow for an in vivo Ethanol-13C2 tracing

experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://isotope.com/ethanol-13c2-clm-551-group
https://isotope.com/ethanol-13c2-clm-551-group
https://www.fishersci.com/shop/products/ethanol-1-2-13c2-99-0-5/501630412
https://www.fishersci.com/shop/products/ethanol-1-2-13c2-99-0-5/501630412
https://pmc.ncbi.nlm.nih.gov/articles/PMC9287649/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9287649/
https://openarchive.ki.se/articles/thesis/Liquid_chromatography_mass_spectrometry_study_of_two_biochemical_alcohol_markers/26925097
https://openarchive.ki.se/articles/thesis/Liquid_chromatography_mass_spectrometry_study_of_two_biochemical_alcohol_markers/26925097
https://www.benchchem.com/product/b3068663#commercial-suppliers-and-availability-of-ethanol-13c2
https://www.benchchem.com/product/b3068663#commercial-suppliers-and-availability-of-ethanol-13c2
https://www.benchchem.com/product/b3068663#commercial-suppliers-and-availability-of-ethanol-13c2
https://www.benchchem.com/product/b3068663#commercial-suppliers-and-availability-of-ethanol-13c2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3068663?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3068663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

